
Application Notes and Protocols for the
Dissolution of Entecavir Hydrate in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Entecavir hydrate

Cat. No.: B8815072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Entecavir hydrate
stock solutions in dimethyl sulfoxide (DMSO). Adherence to these guidelines is crucial for

ensuring the accuracy and reproducibility of experimental results.

Product Information and Solubility
Entecavir hydrate is an antiviral compound that acts as a selective inhibitor of the hepatitis B

virus (HBV) reverse transcriptase.[1] It is supplied as a white to off-white crystalline solid and is

sparingly soluble in aqueous solutions.[1][2][3] For research applications, it is commonly

dissolved in organic solvents to create concentrated stock solutions.

Table 1: Solubility of Entecavir Hydrate in Various Solvents

Solvent Solubility Source

DMSO ~10-59 mg/mL [3][4]

Dimethyl formamide (DMF) ~10-14 mg/mL [1][2][3]

Ethanol ~0.1-2 mg/mL [1][2][5]

Water Sparingly soluble/Insoluble [3][5][6]

Methanol Soluble (10mg/ml) [3]
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Note: The solubility of Entecavir hydrate in DMSO can be affected by the purity of the DMSO.

It is recommended to use fresh, anhydrous DMSO to achieve maximum solubility, as moisture

absorption can reduce solubility.[5][6]

Experimental Protocols
Materials and Equipment

Entecavir hydrate powder

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Entecavir Hydrate Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

in vitro assays. The molecular weight of Entecavir hydrate (C₁₂H₁₅N₅O₃ · H₂O) is 295.29

g/mol .[4][5]

Calculation:

To prepare a 10 mM (0.01 M) solution, the required mass of Entecavir hydrate can be

calculated using the following formula:

Mass (mg) = Molarity (M) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM solution:

Mass (mg) = 0.01 mol/L × 0.001 L × 295.29 g/mol × 1000 mg/g = 2.95 mg

Procedure:
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Weighing: Carefully weigh out 2.95 mg of Entecavir hydrate powder and place it into a

sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional, for cell culture): If the stock solution is intended for use in cell culture,

it is recommended to filter-sterilize it through a 0.22 µm syringe filter that is compatible with

DMSO. However, many researchers find that dissolving in 100% DMSO is sufficient to

maintain sterility as very few microorganisms can survive in it.[7]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Table 2: Storage and Stability of Entecavir Hydrate Stock Solutions in DMSO

Storage Temperature Stability Source

-20°C ≥ 4 years (as solid) [1]

-20°C 1 month to 1 year (in solvent) [4][5][8]

-80°C 1 to 2 years (in solvent) [4][5][8]

Note: For long-term storage, it is recommended to store the stock solution at -80°C.[4][5][8]

Once an aliquot is thawed, it should be used promptly and any remaining solution discarded to

avoid degradation.

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing a sterile Entecavir hydrate stock

solution in DMSO for use in cell culture applications.
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Workflow for Preparing Entecavir Hydrate Stock Solution
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Caption: Workflow for Entecavir Hydrate Stock Solution Preparation.
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Safety Precautions
Entecavir hydrate should be handled as a potentially hazardous material. Always wear

appropriate personal protective equipment, including a lab coat, gloves, and safety glasses. All

handling should be performed in a well-ventilated area or a chemical fume hood. For complete

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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